![molecular formula C14H13FN2O B7511127 N-[(3-fluorophenyl)methyl]-N-methylpyridine-3-carboxamide](/img/structure/B7511127.png)
N-[(3-fluorophenyl)methyl]-N-methylpyridine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[(3-fluorophenyl)methyl]-N-methylpyridine-3-carboxamide, also known as ABT-594, is a synthetic compound that has been extensively studied for its potential therapeutic applications. ABT-594 is a potent analgesic agent that acts on the nicotinic acetylcholine receptor (nAChR) in the central nervous system.
Mechanism of Action
N-[(3-fluorophenyl)methyl]-N-methylpyridine-3-carboxamide acts on the nAChR in the central nervous system, which is involved in the transmission of pain signals. It selectively activates the α4β2 subtype of the nAChR, which leads to the release of neurotransmitters such as dopamine, serotonin, and norepinephrine. This results in the modulation of pain signals and the production of analgesic effects.
Biochemical and Physiological Effects:
This compound has been shown to produce potent analgesic effects in animal models of chronic pain. It has also been shown to produce antinociceptive effects in humans. This compound has a fast onset of action and a relatively short duration of action, which makes it suitable for the treatment of acute pain. This compound has also been shown to produce some side effects, such as sedation, nausea, and vomiting.
Advantages and Limitations for Lab Experiments
N-[(3-fluorophenyl)methyl]-N-methylpyridine-3-carboxamide has several advantages for lab experiments. It is a potent and selective agonist of the nAChR, which makes it a useful tool for studying the role of this receptor in pain signaling. This compound has also been shown to produce consistent and reproducible effects in animal models of chronic pain. However, this compound has some limitations for lab experiments. It has a relatively short duration of action, which makes it difficult to use in long-term studies. This compound also has some side effects, which may confound the interpretation of experimental results.
Future Directions
There are several future directions for the study of N-[(3-fluorophenyl)methyl]-N-methylpyridine-3-carboxamide. One direction is the development of new analogs of this compound that have improved pharmacokinetic properties and reduced side effects. Another direction is the investigation of the potential use of this compound in the treatment of other conditions, such as depression and nicotine addiction. Finally, the role of the nAChR in pain signaling is still not fully understood, and further research is needed to elucidate this mechanism and develop new therapeutic agents.
Conclusion:
This compound is a synthetic compound that has been extensively studied for its potential therapeutic applications in the treatment of chronic pain. It acts on the nAChR in the central nervous system, which leads to the modulation of pain signals and the production of analgesic effects. This compound has several advantages for lab experiments, but also has some limitations. There are several future directions for the study of this compound, including the development of new analogs and the investigation of its potential use in the treatment of other conditions.
Synthesis Methods
N-[(3-fluorophenyl)methyl]-N-methylpyridine-3-carboxamide is synthesized by reacting 3-fluorobenzylamine with 3-cyanopyridine-4-carboxylic acid methyl ester in the presence of a base. The resulting intermediate is then treated with methylamine to yield this compound. The synthesis of this compound is a multi-step process that requires careful control of reaction conditions and purification steps to ensure high purity and yield.
Scientific Research Applications
N-[(3-fluorophenyl)methyl]-N-methylpyridine-3-carboxamide has been extensively studied for its potential therapeutic applications in the treatment of chronic pain. It has been shown to be effective in animal models of neuropathic pain, inflammatory pain, and cancer pain. This compound is also being investigated for its potential use in the treatment of nicotine addiction and depression.
properties
IUPAC Name |
N-[(3-fluorophenyl)methyl]-N-methylpyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13FN2O/c1-17(10-11-4-2-6-13(15)8-11)14(18)12-5-3-7-16-9-12/h2-9H,10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LUTQFJLMUJDLCI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC1=CC(=CC=C1)F)C(=O)C2=CN=CC=C2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13FN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
244.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.